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1. Chemical Profile Azane hydroiodide, more commonly known as Ammonium iodide, is an inorganic salt

with the formula NH₄I [1]. It appears as a white crystalline powder and is widely used in organic synthesis,

particularly as a source of nitrogen and iodide in copper-mediated reactions [1].

2. Handling and Safety Overview Proper handling is crucial due to its potential as a skin and eye irritant

[1].

Property Specification / Hazard

CAS No. 12027-06-4 [1]

Molecular Formula NH₄I [1]

Molecular Weight 144.94 g/mol [1]

Appearance White crystalline powder [1]

Hazard Pictogram(s) Xi (Irritant) [1]

Hazard Codes Xi (Irritant) [1]

General Description Dual-functional reagent providing iodide and a nitrogen source [1].
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3. Storage Guidelines

While specific storage conditions were not explicitly detailed in the search results, general best
practices for laboratory chemicals should be followed.

Store in a cool, dry, and well-ventilated place, away from incompatible materials.
Keep the container tightly sealed to protect from moisture and air, as ammonium salts can be

hygroscopic.

Experimental Protocol: Copper-Mediated Cyanation

The following protocol is adapted from a method for the sequential cyanation of aryl C–B and arene C–H

bonds using ammonium iodide and DMF [1].

1. Objective To convert aryl boronic acids, boronate esters, organosilanes, or electron-rich arenes into the

corresponding nitriles using ammonium iodide as a dual-functional reagent.

2. Principle The reaction proceeds via a sequential iodination-cyanation mechanism. Ammonium iodide

first serves as an iodide source for the initial iodination of the substrate. Subsequently, it provides the

nitrogen atom, while DMF serves as the carbon source, for the formation of the cyano group, all under

copper-mediated oxidative conditions [1].

3. Experimental Workflow The diagram below outlines the key stages of the experimental procedure.
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Start: Prepare Reaction Mixture

Combine in reaction vessel:
• Substrate (e.g., Aryl boronic acid)

• Ammonium iodide (NH₄I)
• Cu(NO₃)₂·3H₂O

• DMF (solvent & C source)
• Acetic acid (additive)

Heat mixture at
specified temperature

under air/oxidative conditions

Monitor reaction
completion (e.g., TLC)

Work-up: Cool, pour into water,
extract with ethyl acetate

Purification:
Concentrate and purify

by column chromatography

End: Obtain nitrile product

Click to download full resolution via product page

4. Materials and Reagents
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Substrate: Aryl boronic acid, boronate ester, or organosilane.

Reagent: Ammonium iodide (NH₄I), ACS reagent grade, ≥99% [1].
Copper Mediator: Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O).

Solvent/C-source: N,N-Dimethylformamide (DMF), anhydrous.
Additive: Acetic acid.

Other: Ethyl acetate (for extraction), hexane(s) and ethyl acetate (for chromatography).

5. Step-by-Step Procedure

Reaction Setup: In a round-bottom flask equipped with a stir bar, combine the substrate (1.0 equiv),

ammonium iodide (2.0-3.0 equiv), Cu(NO₃)₂·3H₂O (2.0 equiv), and DMF (0.1-0.5 M). Add acetic acid
(1.0-2.0 equiv) [1].

Heating/Stirring: Heat the reaction mixture to the required temperature (e.g., 80-100 °C) and stir for
the specified time (often 12-24 hours) under air atmosphere. The reaction can be monitored by TLC

or LC-MS.
Work-up: After completion, allow the mixture to cool to room temperature. Pour the reaction mixture

into water and extract the aqueous layer with ethyl acetate (3 x 15-20 mL).
Purification: Combine the organic extracts, wash with brine, and dry over an anhydrous drying agent

(e.g., MgSO₄ or Na₂SO₄). Filter and concentrate the organic layer under reduced pressure. Purify the
crude product using flash column chromatography on silica gel, typically eluting with a hexane/ethyl

acetate gradient.

6. Key Applications

Scope: This method is effective for a broad range of substrates, including aryl boronic acids,

boronate esters, organosilanes, and electron-rich arenes, demonstrating high functional group
tolerance [1].

Utility: Nitriles are vital intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes,
making this protocol highly valuable in industrial and research settings [1].

Critical Safety Notes

Always conduct a risk assessment before starting the experiment.

Consult the Material Safety Data Sheet (MSDS) for Ammonium iodide for comprehensive hazard
and first-aid information.

Perform all reactions in a properly functioning fume hood to avoid inhalation of vapors (especially
from DMF and acetic acid).

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and
chemical-resistant gloves.
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Key Experimental Parameters Table

The table below summarizes the optimized reaction parameters for the copper-mediated cyanation as

reported in the literature [1].

Parameter Specification / Condition

NH₄I Role Dual-functional: Iodide source & Nitrogen donor

Nitrogen Source Ammonium iodide (NH₄I)

Carbon Source N,N-Dimethylformamide (DMF)

Copper Mediator Cu(NO₃)₂·3H₂O

Key Additive Acetic Acid

Reaction Atmosphere Air (oxidative conditions)

Mechanism Sequential iodination followed by cyanation

Research and Application Context

Ammonium iodide's role as a dual-functional reagent is a significant innovation in synthetic chemistry. Its

ability to provide both the iodide for initial functionalization and the nitrogen for the final cyano group in a

single pot simplifies the synthetic route towards nitriles, which are crucial building blocks [1]. This protocol

is noted for its broad substrate scope and high functional group tolerance, making it a practical and

versatile tool for chemists in pharmaceutical and agrochemical development [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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